Cas no 1806850-62-3 (3-Bromo-5-(trifluoromethyl)isonicotinonitrile)

3-Bromo-5-(trifluoromethyl)isonicotinonitrile is a halogenated pyridine derivative featuring both bromo and trifluoromethyl substituents, along with a cyano functional group. This compound is valued for its versatility as a building block in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The presence of electron-withdrawing groups (trifluoromethyl and cyano) enhances its reactivity in nucleophilic aromatic substitution and cross-coupling reactions, making it useful for constructing complex molecular frameworks. Its stability and well-defined reactivity profile allow for precise modifications in medicinal chemistry applications. The compound is typically handled under standard laboratory conditions, with attention to compatibility in organic synthesis workflows.

3-Bromo-5-(trifluoromethyl)isonicotinonitrile structure

1806850-62-3 structure

Product Name:3-Bromo-5-(trifluoromethyl)isonicotinonitrile

CAS No:1806850-62-3

MF:C₇H₂BrF₃N₂

MW:251.003390789032

CID:4900594

Update Time:2025-06-06

3-Bromo-5-(trifluoromethyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-(trifluoromethyl)isonicotinonitrile
- Inchi： 1S/C7H2BrF3N2/c8-6-3-13-2-5(4(6)1-12)7(9,10)11/h2-3H
- InChI Key： SPBSTZCVFCNUJR-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(C(F)(F)F)=C1C#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 232
XLogP3: 2.1
Topological Polar Surface Area: 36.7

3-Bromo-5-(trifluoromethyl)isonicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029013402-250mg	3-Bromo-5-(trifluoromethyl)isonicotinonitrile	1806850-62-3	95%	250mg	$1,009.40	2022-03-31
Alichem	A029013402-1g	3-Bromo-5-(trifluoromethyl)isonicotinonitrile	1806850-62-3	95%	1g	$3,039.75	2022-03-31